Cas no 1092449-36-9 (3-Methoxy-1-propenylboronic Acid)

• Product Name: 3-Methoxy-1-propenylboronic Acid
• CAS No: 1092449-36-9
• MF: C₄H₉BO₃
• MW: 115.923461675644
• CID: 824250
• Update Time: 2026-04-29

3-Methoxy-1-propenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-1-propenylboronic Acid
• 3-Methoxy-1-propenyl

Computed Properties

• Exact Mass: 116.06400

Experimental Properties

• Stability/Shelf Life: Heat Sensitive
• PSA: 49.69000
• LogP: -0.79900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on 3-Methoxy-1-propenylboronic Acid

3-Methoxy-1-propenylboronic Acid (CAS No. 1092449-36-9): Properties, Applications, and Market Insights

3-Methoxy-1-propenylboronic Acid (CAS No. 1092449-36-9) is a specialized boronic acid derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its methoxy and propenyl functional groups, serves as a versatile building block in cross-coupling reactions, particularly in the Suzuki-Miyaura reaction. Its unique structure enables the formation of carbon-carbon bonds, making it invaluable in the development of complex molecules for drug discovery and material science.

The growing demand for boronic acid compounds like 3-Methoxy-1-propenylboronic Acid is driven by their applications in medicinal chemistry and agrochemicals. Researchers are increasingly exploring its potential in designing targeted therapies, especially in oncology and neurology. Additionally, its role in polymer chemistry and catalysis has expanded its utility beyond traditional organic synthesis.

One of the key advantages of 3-Methoxy-1-propenylboronic Acid is its stability under various reaction conditions, which enhances its practicality in industrial-scale processes. Recent studies highlight its use in green chemistry initiatives, where it contributes to reducing waste and improving reaction efficiency. This aligns with the global push toward sustainable chemical practices, a topic of high interest among researchers and manufacturers alike.

From a market perspective, the compound's niche applications have led to a steady increase in its commercial availability. Suppliers often highlight its high purity and consistent quality, which are critical for reproducible results in research and development. As the pharmaceutical industry continues to innovate, 3-Methoxy-1-propenylboronic Acid is expected to play a pivotal role in the synthesis of next-generation therapeutics.

For those seeking detailed technical data, the compound's CAS No. 1092449-36-9 serves as a reliable identifier in chemical databases and procurement systems. Its molecular formula and structural features are well-documented, facilitating easy integration into experimental workflows. Furthermore, advancements in analytical techniques have improved the characterization of its reactivity and compatibility with other reagents.

In conclusion, 3-Methoxy-1-propenylboronic Acid exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications, coupled with its alignment with sustainability goals, make it a compound of enduring relevance. As research progresses, its role in cutting-edge science is likely to expand, offering new opportunities for scientific and industrial advancement.